[4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone

• CAS No.: 154135-59-8
• Molecular Formula: C27H19NO2
• Molecular Weight: 389.4 g/mol
• IUPAC Name: [4-(3-aminophenoxy)phenyl]-[4-(2-phenylethynyl)phenyl]methanone
• InChI: InChI=1S/C27H19NO2/c28-24-7-4-8-26(19-24)30-25-17-15-23(16-18-25)27(29)22-13-11-21(12-14-22)10-9-20-5-2-1-3-6-20/h1-8,11-19H,28H2
• InChI Key: NNMKTEWNIDWSOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)OC4=CC=CC(=C4)N

Description

[4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone is a useful research compound. Its molecular formula is C27H19NO2 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 mL flask equipped with nitrogen inlet, overhead stirring assembly, Dean-Stark trap, and reflux condenser were placed 3-aminophenol (18.5 g, 0.17 mol), 4-phenylethynyl-4'-fluorobenzophenone (43.2 g, 0.14 mol), potassium carbonate (22 g, 0.16 mol), toluene (30 mL), and DMAc (200 mL). The mixture was heated to 142° C. for 8 h, then cooled to room temperature. The reaction mixture was poured into water and the resulting light yellow powder was collected by filtration. Recrystallization from water/acetone (50/50) (v) and sodium dithionite (0.5 g) afforded 51.8 g (95% yield) of the desired product: m.p. 137°-139° C. IR (KBr); 3414 and 3342 cm-1 (NH2); 3040, 1596, and 1499 cm-1 (aromatic C--H); 2216 cm-1 (C≡C), and 1646 cm-1 (C=O): Mass Spec. m/e (relative intensity): M+, 389.4 (100); FW=389.44 g/mol.